Cas no 78728-06-0 (Benzenecarbothioamide, 2-iodo-N-phenyl-)

• Product name: Benzenecarbothioamide, 2-iodo-N-phenyl-
• CAS No: 78728-06-0
• MF: C₁₃H₁₀INS
• MW: 339.194674015045
• CID: 534038
• PubChem ID: 71403000

Benzenecarbothioamide, 2-iodo-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, 2-iodo-N-phenyl-
• 2-iodo-N-phenylbenzenecarbothioamide
• 2-Iodo-N-phenylbenzene-1-carbothioamide
• 78728-06-0
• DTXSID70823940

• Inchi： InChI=1S/C13H10INS/c14-12-9-5-4-8-11(12)13(16)15-10-6-2-1-3-7-10/h1-9H,(H,15,16)
• InChI Key： LYPOHTYJPMOIDY-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)NC(=S)C2=CC=CC=C2I

Computed Properties

• Exact Mass: 338.95787g/mol
• Monoisotopic Mass: 338.95787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 44.1Ų